Cas no 99758-61-9 (Benzene, 1-(1,1-dimethylethyl)-3-ethyl-5-methyl-2,4,6-trinitro-)

Benzene, 1-(1,1-dimethylethyl)-3-ethyl-5-methyl-2,4,6-trinitro- structure
99758-61-9 structure
Product Name:Benzene, 1-(1,1-dimethylethyl)-3-ethyl-5-methyl-2,4,6-trinitro-
CAS No:99758-61-9
MF:C13H17N3O6
MW:311.290583372116
CID:750096
PubChem ID:71332165
Update Time:2025-04-19

Benzene, 1-(1,1-dimethylethyl)-3-ethyl-5-methyl-2,4,6-trinitro- Chemical and Physical Properties

Names and Identifiers

    • Benzene, 1-(1,1-dimethylethyl)-3-ethyl-5-methyl-2,4,6-trinitro-
    • 1-tert-butyl-3-ethyl-5-methyl-2,4,6-trinitrobenzene
    • 99758-61-9
    • DTXSID20760659
    • Inchi: 1S/C13H17N3O6/c1-6-8-10(14(17)18)7(2)11(15(19)20)9(13(3,4)5)12(8)16(21)22/h6H2,1-5H3
    • InChI Key: YYCXRALCZMSFCB-UHFFFAOYSA-N
    • SMILES: [O-][N+](C1C(CC)=C(C(C)=C(C=1C(C)(C)C)[N+](=O)[O-])[N+](=O)[O-])=O

Computed Properties

  • Exact Mass: 311.11173527g/mol
  • Monoisotopic Mass: 311.11173527g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 0
  • Hydrogen Bond Acceptor Count: 6
  • Heavy Atom Count: 22
  • Rotatable Bond Count: 2
  • Complexity: 458
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 4.2
  • Topological Polar Surface Area: 138Ų
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